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Compound of Interest

Compound Name: Quasar 670

Cat. No.: B15977218

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Quasar 670, a fluorescent label with

significant applications in molecular biology. We will delve into its core properties, provide

detailed experimental protocols for its use in quantitative PCR (qPCR) and Fluorescence In

Situ Hybridization (FISH), and explore its application in visualizing cellular signaling pathways.

Core Properties of Quasar 670
Quasar 670 is a fluorescent dye that emits in the far-red region of the spectrum, making it a

valuable tool for a variety of molecular biology applications. It is chemically equivalent to Cy5

and can be used as a direct replacement in most protocols. The key spectral and physical

properties of Quasar 670 are summarized in the table below.
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Property Value Reference

Excitation Maximum (λex) 647 nm [1][2]

Emission Maximum (λem) 670 nm [1][2]

Extinction Coefficient 187,000 cm⁻¹M⁻¹ [1][2]

Recommended Quencher BHQ®-2, BBQ-650 [3]

Table 1: Core Properties of Quasar 670 Fluorescent Dye. This table summarizes the key

spectral and physical characteristics of Quasar 670, essential for designing and executing

fluorescence-based experiments.

Experimental Protocols
This section provides detailed methodologies for the use of Quasar 670-labeled probes in two

key molecular biology techniques: quantitative PCR and Fluorescence In Situ Hybridization.

Quantitative PCR (qPCR) with Quasar 670-Labeled
Probes
Quasar 670 is frequently used as the 5' fluorophore in 5' nuclease probes for qPCR. These

probes also contain a 3' quencher, which absorbs the fluorescence of Quasar 670 when the

probe is intact. During the extension phase of PCR, the 5' to 3' exonuclease activity of the DNA

polymerase cleaves the probe, separating the fluorophore from the quencher and leading to an

increase in fluorescence that is proportional to the amount of amplified product.

Experimental Workflow for qPCR:
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Figure 1: qPCR Experimental Workflow. This diagram illustrates the key steps in a quantitative

PCR experiment using fluorescent probes.

Detailed Protocol for 5' Nuclease qPCR:

Assay Design:

Design primers with a melting temperature (Tm) of approximately 60-62°C and a length of

18-30 bases. The GC content should be between 35-65%. Avoid runs of more than four

G's.

Design the Quasar 670-labeled probe to have a Tm 5-10°C higher than the primers. The

probe should be 20-30 nucleotides in length and have a GC content of 30-80%. Avoid a G

at the 5' end, as it can quench the fluorescence of Quasar 670.

To prevent amplification of genomic DNA, design primers that span an exon-exon junction

or are separated by a large intron.
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Reaction Setup:

Prepare a master mix containing the appropriate qPCR buffer, dNTPs, forward and

reverse primers (final concentration of 100-500 nM), Quasar 670-labeled probe (final

concentration of 50-250 nM), and DNA polymerase.

Add the DNA template to the master mix. Include no-template controls (NTCs) to check for

contamination.

For gene expression analysis, perform reverse transcription of RNA to cDNA prior to the

qPCR step. Include no-reverse transcriptase controls (-RT) to check for genomic DNA

contamination.

Thermal Cycling:

A typical two-step cycling protocol is as follows:

Initial denaturation: 95°C for 2-10 minutes.

Cycling (40 cycles):

Denaturation: 95°C for 15 seconds.

Annealing/Extension: 60°C for 60 seconds (acquire fluorescence data at the end of

this step).

Data Analysis:

The cycle threshold (Ct) value is the cycle number at which the fluorescence signal

crosses a predetermined threshold.

Quantify the initial amount of target nucleic acid by comparing the Ct values of unknown

samples to a standard curve of known concentrations.

Quantitative Data Summary for qPCR Probe Design:
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Parameter Recommended Value

Primer Length 18-30 bases

Primer Tₘ 60-62°C

Primer GC Content 35-65%

Probe Length 20-30 nucleotides

Probe Tₘ 5-10°C higher than primers

Probe GC Content 30-80%

Table 2: Recommended Parameters for qPCR Primer and Probe Design. This table provides

key guidelines for designing effective primers and probes for 5' nuclease qPCR assays.

Fluorescence In Situ Hybridization (FISH) with Quasar
670-Labeled Probes
Quasar 670-labeled oligonucleotide probes are used in FISH to detect and localize specific

DNA or RNA sequences within cells or tissues. The far-red emission of Quasar 670 is

advantageous for FISH as it minimizes autofluorescence from biological samples, which is

often more pronounced in the green and yellow regions of the spectrum.

Experimental Workflow for FISH:

Sample Preparation Hybridization Washing & Mounting
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Figure 2: FISH Experimental Workflow. This diagram outlines the major steps involved in a

Fluorescence In Situ Hybridization experiment.

Detailed Protocol for FISH with Oligonucleotide Probes:

Probe Preparation:

Synthesize a pool of oligonucleotides (typically 20-50) complementary to the target RNA or

DNA sequence.

Label the oligonucleotides with Quasar 670. This can be done during synthesis using a

Quasar 670 phosphoramidite or post-synthetically using an amine-modified

oligonucleotide and a reactive Quasar 670 ester.

Sample Preparation:

Fix cells or tissue sections with a suitable fixative (e.g., 4% paraformaldehyde).

Permeabilize the sample to allow probe entry. For cultured cells, this can be achieved with

70% ethanol. For tissues, enzymatic digestion (e.g., proteinase K) may be necessary.

Hybridization:

Prepare a hybridization buffer containing formamide (typically 10-50%), dextran sulfate,

and saline-sodium citrate (SSC).

Dilute the Quasar 670-labeled probe pool in the hybridization buffer.

Apply the probe solution to the sample, cover with a coverslip, and incubate in a

humidified chamber at a temperature optimized for hybridization (e.g., 37°C) for 4 hours to

overnight.

Washing and Mounting:

Perform a series of post-hybridization washes with increasing stringency (decreasing salt

concentration and increasing temperature) to remove non-specifically bound probes. A

typical wash series might involve washes with 2X SSC, 1X SSC, and 0.5X SSC.
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Counterstain the nuclei with a DNA-specific dye such as DAPI.

Mount the sample with an antifade mounting medium to preserve the fluorescence signal.

Imaging:

Visualize the sample using a fluorescence microscope equipped with appropriate filter sets

for Quasar 670 (excitation ~640 nm, emission ~670 nm) and the counterstain.

Signal Amplification using Tyramide Signal
Amplification (TSA)
For the detection of low-abundance targets, the signal from Quasar 670-labeled probes can be

amplified using Tyramide Signal Amplification (TSA). This method utilizes horseradish

peroxidase (HRP) to catalyze the deposition of multiple fluorophore-labeled tyramide molecules

at the site of the probe.

Workflow for Tyramide Signal Amplification:
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Figure 3: Tyramide Signal Amplification (TSA) Workflow. This diagram illustrates the principle of

TSA for enhancing fluorescent signals in immunofluorescence and FISH.

Protocol for TSA in Immunofluorescence:

Primary and Secondary Antibody Incubation:

Perform standard immunofluorescence staining up to the secondary antibody step, using

an HRP-conjugated secondary antibody.

Tyramide Reaction:
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Prepare a working solution of Quasar 670-labeled tyramide in the supplied amplification

buffer, containing a low concentration of hydrogen peroxide (e.g., 0.0015%).

Incubate the sample with the tyramide working solution for 5-10 minutes at room

temperature, protected from light.

Washing and Mounting:

Wash the sample thoroughly to remove unbound tyramide.

Proceed with counterstaining and mounting as described in the FISH protocol.

Visualization of Cellular Signaling Pathways: The
MAPK/ERK Pathway
Quasar 670, often in the context of immunofluorescence with TSA, can be used to visualize the

components and activation states of cellular signaling pathways. The Mitogen-Activated Protein

Kinase (MAPK) pathway, specifically the ERK1/2 cascade, is a crucial signaling pathway

involved in cell proliferation, differentiation, and survival. Its dysregulation is implicated in many

cancers.

A common method to study this pathway is to visualize the phosphorylation and cellular

localization of key proteins like ERK1/2. Upon pathway activation, ERK1/2 is phosphorylated

and translocates from the cytoplasm to the nucleus.

Logical Relationship in MAPK/ERK Pathway Activation and Visualization:
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Figure 4: MAPK/ERK Pathway Activation and its Visualization. This diagram illustrates the core

components of the MAPK/ERK signaling cascade and how the activated, phosphorylated form

of ERK (p-ERK) can be detected using immunofluorescence with Quasar 670 and Tyramide

Signal Amplification.

This guide has provided a detailed technical overview of Quasar 670, from its fundamental

properties to its application in advanced molecular biology techniques. By following the

provided protocols and understanding the principles of its use, researchers can effectively

leverage this powerful fluorescent label in their studies of gene expression, cellular

architecture, and complex signaling networks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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